4-(aminosulfonyl)-N-(5-methyl-3-isoxazolyl)-2-thiophenecarboxamide

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-4-sulfamoylthiophene-2-carboxamide
• InChI: InChI=1S/C9H9N3O4S2/c1-5-2-8(12-16-5)11-9(13)7-3-6(4-17-7)18(10,14)15/h2-4H,1H3,(H2,10,14,15)(H,11,12,13)
• InChI Key: LXDUNLGITJLRAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C2=CC(=CS2)S(=O)(=O)N
• Molecular Formula: C9H9N3O4S2
• Molecular Weight: 287.3 g/mol

Description

4-(Aminosulfonyl)-N-(5-methyl-3-isoxazolyl)-2-thiophenecarboxamide is a chemical compound explored for various applications in medicinal chemistry. Its structural complexity and chemical reactivity make it a subject of interest in the synthesis of pharmaceuticals and chemical research.

Synthesis Analysis

Synthesis of this compound involves complex organic reactions, often employing sulfonamides and other sulfur-containing intermediates. For instance, Ellingboe et al. (1992) describe the synthesis of similar sulfonamides with antiarrhythmic activity, illustrating the methodologies that could be relevant for synthesizing compounds like this compound (Ellingboe et al., 1992).

Molecular Structure Analysis

The molecular structure of this compound is characterized by a complex arrangement of sulfur, nitrogen, and oxygen atoms. Stephens et al. (1999) explored the synthesis and structure of similar methyl 3-amino-4-aryl(or methyl)sulfonylthiophene-2-carboxylates, which may offer insights into the structural features of this compound (Stephens et al., 1999).

Chemical Reactions and Properties

Chemical reactions involving this compound are likely to include transformations of its sulfonyl and isoxazole groups. For example, the work by Zhu et al. (2011) on the synthesis of dihydropyrazole using N-sulfonylhydrazone might provide relevant insights into the reactivity of similar sulfonyl groups (Zhu et al., 2011).

Physical Properties Analysis

The physical properties of such a compound would typically include its melting point, solubility, and crystalline structure. Research by Subashini et al. (2009) on the crystal structure of a related Schiff base might offer insights into the physical properties of this compound (Subashini et al., 2009).

Chemical Properties Analysis

The chemical properties, such as reactivity and stability, are influenced by the functional groups present in the compound. The study by Choi et al. (2003) on the development of novel base-sensitive amino-protecting groups provides an example of how specific functional groups can influence the chemical behavior of sulfonamides (Choi et al., 2003).